Cas no 1270560-93-4 (tert-butyl N-2-amino-2-(6-methylpyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(6-methylpyridin-3-yl)ethylcarbamate
• CAS No: 1270560-93-4
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6028516
• PubChem ID: 165622080
• Update Time: 2025-05-20

tert-butyl N-2-amino-2-(6-methylpyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(6-methylpyridin-3-yl)ethylcarbamate
• EN300-1881770
• tert-butyl N-[2-amino-2-(6-methylpyridin-3-yl)ethyl]carbamate
• 1270560-93-4

• Inchi： 1S/C13H21N3O2/c1-9-5-6-10(7-15-9)11(14)8-16-12(17)18-13(2,3)4/h5-7,11H,8,14H2,1-4H3,(H,16,17)
• InChI Key： LMWKVSFDGSBWIQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=NC(C)=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-2-(6-methylpyridin-3-yl)ethylcarbamate

tert-butyl N-2-amino-2-(6-methylpyridin-3-yl)ethylcarbamate (CAS No. 1270560-93-4)

The compound tert-butyl N-2-amino-2-(6-methylpyridin-3-yl)ethylcarbamate (CAS No. 1270560-93-4) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino group, and a pyridine ring with a methyl substituent. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl N-2-amino-2-(6-methylpyridin-3-yl)ethylcarbamate in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in the design of bioactive molecules targeting specific enzymes or receptors. The presence of the pyridine ring, a well-known heterocyclic structure, contributes to the molecule's ability to engage in hydrogen bonding and π-interactions, which are critical for binding to biological targets.

The synthesis of tert-butyl N-2-amino-2-(6-methylpyridin-3-yl)ethylcarbamate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridine ring through cyclization reactions, followed by functionalization to introduce the amino and tert-butyl groups. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of applications, tert-butyl N-2-amino-2-(6-methylpyridin-3-y l)ethylcarbamate has shown promise in materials science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, the ecological impact of tert-butyl N -amino -methylpyridin - yl ethyl carbamate has been a topic of interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Results indicate that under controlled laboratory settings, the compound exhibits moderate biodegradation rates, suggesting that it could be managed effectively in industrial waste treatment processes.

Moreover, computational chemistry has played a pivotal role in understanding the properties of tert-butyl N -amino -methylpyridin - yl ethyl carbamate. Density functional theory (DFT) calculations have been used to predict its electronic structure, reactivity, and interaction with other molecules. These insights are invaluable for guiding experimental work and accelerating the discovery of new applications.

In conclusion, tert-butyl N -amino -methylpyridin - yl eth yl carbamate (CAS No. 1270560 -93 -4 ) is a multifaceted compound with extensive potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers in chemistry, pharmacology, and materials science.